AWD 56-02

• CAS No.: 138931-78-9
• Molecular Formula: C6H10N2OS
• Synonyms: AWD 56-02

Description

Alternate Wetting and Drying (AWD) is a water-saving irrigation technique widely adopted in rice cultivation. Unlike traditional Continuous Flooding (CF), which maintains a constant water layer in paddies, AWD allows periodic drying of fields to a defined soil moisture threshold before re-irrigation. This method optimizes water use, reduces methane emissions, and preserves key nutritional qualities in rice grains .

Comparison with Similar Compounds

Table 1: Water Productivity (WP) Comparison

Metric	AWD	CF	Source
Water Use Reduction	23.96%	—
WP in Hybrid Cultivars	High	Moderate
WP in Inbred Cultivars	Moderate	Low

2.2 Nutritional and Phytochemical Profiles

AWD enhances specific health-promoting compounds in rice grains:

• Free Amino Acids: 12.55 mg/100g in AWD vs. 11.40 mg/100g in CF .
• Flavonoids: Increased by 25–55% in cultivars like 'Loto' and 'Baldo' under AWD .
• Lipids : Lower in AWD (1.51%) vs. CF (1.82%), reducing caloric content .
• Starch and Protein: No significant differences between AWD and CF, ensuring baseline nutritional integrity .

Table 2: Phytochemical and Nutritional Comparison

Compound	AWD	CF	Source
Total Flavonoids	↑ 25–55%*	Baseline
Free Amino Acids	12.55 mg/100g	11.40 mg/100g
Lipids	1.51%	1.82%
Starch	83.18–84.56%	Similar
Protein	8.43–8.64%	Similar

*Cultivar-dependent: Significant in 'Loto' and 'Baldo' .

2.3 Environmental Impact

AWD reduces methane (CH₄) emissions by 47% compared to CF by promoting soil aeration and methanotroph activity . However, nitrous oxide (N₂O) emissions may increase slightly, necessitating balanced nutrient management .

Table 3: Greenhouse Gas Emissions

Gas	AWD Impact	CF Impact	Source
CH₄	↓ 47%	Baseline
N₂O	Slight ↑	Baseline

2.4 Yield Performance

Yield outcomes vary by cultivar and region:

• Hybrid Rice : Stable or increased yield under AWD due to robust tillering and root systems .
• Inbred Rice : Yield reductions up to 12.8% in some cultivars under severe AWD .
• Regional Variability : Southeast China reports yield gains, while Bangladesh observes context-dependent results .

Advantages Over Competing Techniques

• Raised Bed Cultivation : While both save water, AWD outperforms in methane mitigation and grain quality retention .
• Drip Irrigation : AWD is more scalable for smallholder farms and maintains soil organic matter better .

Q & A

Q. How should researchers address spatial autocorrelation in AWD field data?

• Methodological Answer : Apply geostatistical tools (e.g., kriging) to interpolate spatially correlated variables (e.g., methane hotspots). Use Moran’s I index to test residual spatial dependence in regression models. Open-source GIS platforms (QGIS) facilitate spatial error correction .